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Compound of Interest

Compound Name: 7-Bromoquinolin-2-amine

Cat. No.: B569969

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling 7-Bromoquinolin-2-amine (CAS No. 116632-53-2), a key building block in synthetic
and medicinal chemistry. Adherence to these protocols is critical for minimizing risk and
ensuring compliant laboratory operations.

Physical and Chemical Properties

A clear understanding of a compound's properties is the foundation of safe handling. Below is a
summary of the key physical and chemical data for 7-Bromoquinolin-2-amine.

Property Value

Molecular Formula CoH7BrN2

Molecular Weight 223.07 g/mol [1]

Appearance Solid[2]

Boiling Point 362.4 £ 22.0 °C (Predicted)[1]
Flash Point 173.0 + 22.3 °C[1]

Density 1.649 + 0.06 g/cm3 (Predicted)[1]
Storage Temperature 2-8°C, protect from light[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

7-Bromogquinolin-2-amine is classified with the following hazard statements: H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May
cause respiratory irritation)[2]. Therefore, the use of appropriate personal protective equipment

IS mandatory.
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Protection Type

Specification

Purpose

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields
(minimum). Chemical splash
goggles are required when
handling solutions. A face
shield should be worn over

goggles for splash hazards.

To protect against splashes,
dust, and vapors that can

cause serious eye irritation.

Hand Protection

Disposable nitrile gloves are
the minimum requirement for
incidental contact. For

extended contact or handling

of solutions, consider double-

gloving or using thicker,
chemical-resistant gloves.
Always check the
manufacturer's glove

compatibility chart.

To prevent skin contact, which

can lead to irritation.

Skin and Body Protection

A flame-resistant lab coat is
recommended and should be
kept fully buttoned. An
additional chemical-resistant
apron may be necessary for

larger quantities.

To protect the skin from

contamination.

Footwear

Closed-toe and closed-heel
shoes must be worn at all

times in the laboratory.

To protect feet from spills and

dropped objects.
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Work should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or
) ) vapors. If engineering controls To prevent respiratory tract
Respiratory Protection ] o o
are insufficient, a NIOSH- irritation from dust or vapors.
approved respirator may be
required after a formal risk

assessment.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial. The following table
outlines the recommended procedures.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Call a POISON CENTER or
doctor/physician if you feel unwell.[3][4]

Inhalation

Immediately wash with plenty of soap and water
) for at least 15 minutes while removing
Skin Contact ] ) )
contaminated clothing and shoes.[3][4] If skin

irritation occurs, get medical advice/attention.[3]

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes.[3]
[4] If eye irritation persists, get medical

advice/attention.[3]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a physician or poison control center

immediately.[4]
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Operational Plan for Handling 7-Bromoquinolin-2-
amine

A systematic approach to handling this compound from receipt to disposal is essential for

maintaining a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
Verify that the product name and CAS number on the label match the order.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials.
[1] The recommended storage temperature is 2-8°C, and the container should be protected
from light.[2]

. Handling and Use:

All handling of 7-Bromoquinolin-2-amine should be conducted in a certified chemical fume
hood to minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]
Use non-sparking tools to prevent electrostatic discharge.[1]
Ensure an eyewash station and safety shower are readily accessible.
Wash hands thoroughly after handling.
. Spill Management:

In case of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain the
substance.

Collect the absorbed material into a sealed, labeled container for disposal as hazardous
waste.
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» Clean the spill area with a suitable solvent, followed by soap and water. All cleaning

materials should also be disposed of as hazardous waste.

o For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office.

Disposal Plan

Proper disposal of 7-Bromoquinolin-2-amine and its contaminated materials is a critical step

in the chemical lifecycle to protect personnel and the environment.

Waste Type Disposal Procedure

Collect solid 7-Bromoquinolin-2-amine waste in
Solid Waste a designated, sealed, and labeled "Halogenated

Solid Waste" container.

Collect solutions containing 7-Bromoquinolin-2-
Liquid Waste amine in a designated, sealed, and labeled

"Halogenated Liquid Waste" carboy.

Contaminated PPE

Dispose of contaminated gloves, lab coats, and

other disposable materials as hazardous waste.

Empty Containers

Triple rinse the container with a suitable solvent
(e.g., acetone, ethanol). The rinsate must be
collected and disposed of as halogenated
organic liquid waste. The decontaminated
container can then be disposed of according to

institutional guidelines.

General Disposal Guidelines:

« All waste must be disposed of in accordance with local, state, and federal regulations.

o Contact your institution's EHS office for hazardous waste pickup and disposal.

» Never dispose of 7-Bromoquinolin-2-amine down the drain or in regular trash.
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Experimental Workflow

The following diagram illustrates a generalized workflow for handling 7-Bromoquinolin-2-
amine in a research setting.
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Caption: A generalized workflow for the safe handling and disposal of 7-Bromoquinolin-2-
amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 7-Bromoquinolin-2-amine | 116632-53-2 [sigmaaldrich.com]
» 3. fishersci.com [fishersci.com]

e 4. file.medchemexpress.com [file.medchemexpress.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 7-Bromoquinolin-2-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569969#personal-protective-equipment-for-handling-
7-bromoquinolin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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